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Compound of Interest

Compound Name: 3-hydroxytridecanoyl-CoA

Cat. No.: B15547556

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxytridecanoyl-CoA is a medium odd-chain 3-hydroxyacyl-CoA intermediate involved
in fatty acid metabolism. The analysis of this and other acyl-CoA species is crucial for
understanding various metabolic pathways and their dysregulation in disease states. These
application notes provide a framework for the qualitative and quantitative analysis of 3-
hydroxytridecanoyl-CoA in biological samples. It is important to note that a commercial
analytical standard for 3-hydroxytridecanoyl-CoA is not readily available, which presents a
challenge for precise quantification. The following protocols are based on established methods
for similar short, medium, and long-chain acyl-CoAs and may require optimization.

Physicochemical Properties (Predicted)

A summary of predicted physicochemical properties for 3-hydroxytridecanoyl-CoA is
presented below. These values are computationally derived and should be used as a guide.
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Property Value Source
Molecular Formula C34H58N7018P3S N/A
Molecular Weight 997.85 g/mol N/A
XLogP3 -55 N/A
Hydrogen Bond Donor Count 11 N/A
(I-:l);i:;gen Bond Acceptor - N/A
Rotatable Bond Count 31 N/A

Metabolic Pathway: Mitochondrial Fatty Acid Beta-
Oxidation

3-Hydroxyacyl-CoAs are key intermediates in the mitochondrial beta-oxidation of fatty acids.
This pathway sequentially shortens the fatty acyl-CoA chain, releasing acetyl-CoA in each
cycle, which can then enter the citric acid cycle for energy production.
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Biological Sample
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Homogenize in Acid
with Internal Standard

:

Acyl-CoA Extract
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: :
Solid Phase Extraction (SPE) Liquid-Liquid Extraction
: :
Evaporate to Dryness Evaporate to Dryness
: :
Reconstitute Derivatization (e.g., Silylation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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